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Compound of Interest

Compound Name: AD 0261

Cat. No.: B1663492

Essential Safety and Handling Guide for AD 0261

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
research compound AD 0261. The following procedural guidance is based on general
laboratory safety protocols for handling novel chemical entities where a specific Safety Data
Sheet (SDS) is not available.

Disclaimer: A specific Safety Data Sheet (SDS) for AD 0261 (CAS No. 145600-69-7) could not
be located in publicly available databases. The information herein is based on general safety
principles for handling research chemicals with similar functional groups. It is imperative to
consult with your institution's Environmental Health and Safety (EHS) department before
proceeding with any experimental work.

Compound Identification

A summary of the available data for AD 0261 is presented below.
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Identifier

Value

Product Name

AD 0261

Chemical Name

2-[[3-[4-[bis(4-fluorophenyl)methyl]-1-
piperazinyl]propyl]amino]-4-methylphenol

CAS Number 145600-69-7
Molecular Formula C27H31F2N30
Molecular Weight 451.6 g/mol
Identified as a radical scavenger, displaying
o strong inhibitory action on the generation of lipid
Description

peroxides and superoxide anions. It is intended

for research use.

Personal Protective Equipment (PPE)

Given the absence of a specific SDS, a conservative approach to PPE is mandatory. The

following table outlines the recommended PPE for handling AD 0261, based on standard

laboratory safety practices for compounds with unknown toxicity.
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PPE Category Minimum Requirement Rationale

Protects against splashes and

) Chemical safety goggles or a airborne particles. Phenolic
Eye Protection ) .
full-face shield. compounds can be corrosive
to the eyes.

o Provides a barrier against skin
Nitrile or neoprene gloves )
) ] contact. The chemical
Hand Protection (double-gloving )
structure suggests potential for
recommended). ] ]
skin absorption.

] Protects against spills and
A lab coat that is fully

Body Protection contamination of personal
buttoned. )
clothing.
A certified fume hood should Minimizes inhalation exposure

Respiratory Protection ) ]
be used for all manipulations. to powders or aerosols.

Operational Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of AD 0261 in a
laboratory setting. This procedure is designed to minimize exposure and ensure safe disposal.
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Operational Workflow for Handling AD 0261
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Operational Workflow for Handling AD 0261
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Mechanism of Action: Radical Scavenger

AD 0261 is described as a radical scavenger. The diagram below illustrates the general
principle of how a radical scavenger neutralizes a reactive free radical, thereby preventing
cellular damage.

General Mechanism of a Radical Scavenger

AD 0261
(Radical Scavenger)

Becomes a stable radical

Free Radical Stable AD 0261 Radical
(REEWNYS))

Donates electron to

Neutralized Molecule
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General Mechanism of a Radical Scavenger

Disposal Plan

All waste materials contaminated with AD 0261 must be treated as hazardous chemical waste.

e Solid Waste: Contaminated consumables (e.g., pipette tips, gloves, weighing paper) should
be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing AD 0261 should be collected in a sealed, labeled, and
appropriate hazardous waste container. Do not mix with other waste streams unless

compatibility is known.
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o Disposal: All waste must be disposed of through your institution's certified hazardous waste
management program. Do not pour any material containing AD 0261 down the drain.

Experimental Protocols

Due to the lack of specific published experimental protocols involving AD 0261, detailed
methodologies cannot be provided. Researchers should develop their own protocols based on
the intended application, incorporating the safety and handling procedures outlined in this
document. It is recommended to perform small-scale pilot experiments to assess the
compound's behavior and potential hazards before scaling up. Always have a written
experimental plan that includes safety considerations and emergency procedures.

» To cite this document: BenchChem. [Personal protective equipment for handling AD 0261].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663492#personal-protective-equipment-for-
handling-ad-0261]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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